
P2Y14 Receptor: A Technical Guide to
Downstream Signaling

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MRS4458

Cat. No.: B1193124

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The P2Y14 receptor (P2Y14R) is a G protein-coupled receptor (GPCR) activated by

endogenous UDP-sugars, most notably UDP-glucose, as well as UDP.[1][2] It belongs to the

P2Y12-like subfamily of purinergic receptors and is prominently expressed in immune and

inflammatory cells, such as neutrophils and mast cells, as well as in various epithelial tissues.

[1][3] Activation of P2Y14R triggers a cascade of intracellular signaling events that modulate

critical cellular functions, including chemotaxis, degranulation, and inflammatory responses.[4]

[5] This guide provides an in-depth overview of the core downstream signaling pathways of the

P2Y14 receptor, supported by quantitative data, detailed experimental protocols, and pathway

visualizations.

Core Signaling Pathways
The P2Y14 receptor primarily couples to pertussis toxin-sensitive G proteins of the Gαi/o class.

[2] This initial interaction dictates the primary downstream signaling cascades, which include

the inhibition of adenylyl cyclase, mobilization of intracellular calcium, and activation of the

Mitogen-Activated Protein Kinase (MAPK) and RhoA pathways.
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Gαi/o-Mediated Inhibition of Adenylyl Cyclase
Upon agonist binding, the P2Y14R activates Gαi/o proteins, leading to the inhibition of adenylyl

cyclase (AC).[1][6] This enzymatic inhibition results in a decrease in the intracellular

concentration of the second messenger cyclic AMP (cAMP).[1][7] This is considered a primary

signaling response for the P2Y12-like receptor subfamily.[1] The reduction in cAMP levels can

influence a wide range of cellular processes regulated by protein kinase A (PKA) and other

cAMP-sensitive effectors. Studies in various cell lines, including HEK293, C6 glioma, and CHO

cells stably expressing the human P2Y14R, have demonstrated a robust, concentration-

dependent inhibition of forskolin-stimulated cAMP accumulation upon activation by agonists like

UDP-glucose and UDP.[1][8]
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P2Y14R-mediated inhibition of the adenylyl cyclase pathway.

Intracellular Calcium (Ca2+) Mobilization
P2Y14R activation also leads to an increase in intracellular calcium concentration ([Ca2+]i).[4]

[9] While the receptor's primary coupling is to Gαi/o, this calcium response is often mediated by

the dissociated Gβγ subunits, which can activate phospholipase C (PLC). PLC, in turn,

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3)
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and diacylglycerol (DAG). IP3 then binds to its receptors on the endoplasmic reticulum,

triggering the release of stored calcium into the cytosol. This effect has been observed in

various cell types, including mast cells and platelets.[4][9][10] The calcium transient is typically

blocked by pertussis toxin, confirming the involvement of a Gi/o protein.[2][4]
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P2Y14R-mediated mobilization of intracellular calcium.

Mitogen-Activated Protein Kinase (MAPK) Pathway
Activation of the P2Y14R stimulates the MAPK signaling pathway, particularly the extracellular

signal-regulated kinases 1 and 2 (ERK1/2).[1][11] This activation is also pertussis toxin-

sensitive, indicating it is downstream of Gαi/o.[1] The precise mechanism linking Gαi/o to ERK

activation can be complex and cell-type dependent, often involving Gβγ subunits, protein

kinase C (PKC), and receptor tyrosine kinase transactivation. P2Y14R-mediated

phosphorylation of ERK1/2, as well as other MAPKs like p38 and JNK, has been observed in

mast cells, neutrophils, and HEK293 cells expressing the receptor.[1][4][12]
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P2Y14R-mediated activation of the MAPK/ERK signaling cascade.
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Rho/Rho Kinase (ROCK) Pathway
In human neutrophils, UDP-glucose stimulation of the P2Y14R leads to the rapid and robust

activation of the small GTPase RhoA.[5] This activation is crucial for promoting cytoskeletal

rearrangement, changes in cell shape, and chemotaxis.[5][7] The activated RhoA-GTP, in turn,

activates its downstream effector, Rho kinase (ROCK). Inhibition of ROCK blocks the cellular

responses to the P2Y14R agonist, highlighting the importance of this pathway in mediating

neutrophil motility.[5][13]
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P2Y14R-mediated activation of the RhoA/ROCK pathway.
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Quantitative Data Summary
The following tables summarize key quantitative data for P2Y14 receptor agonists and

antagonists from various functional assays.

Table 1: Agonist Potency (EC50/IC50 Values)

Compound Assay Type Cell System Species
Potency
(EC50/IC50
in nM)

Reference

UDP-glucose
cAMP

Inhibition

P2Y14-

HEK293
Human 82 [1]

UDP-glucose
cAMP

Inhibition

P2Y14-C6

Glioma
Human ~10 - 72 [7][8]

UDP-glucose
[35S]GTPγS

Binding

RBL-2H3

Membranes
Rat 189 ± 29 [4]

UDP-glucose
Ca2+

Mobilization
RBL-2H3 Rat 5980 ± 1140 [4]

UDP-glucose
RhoA

Activation

Human

Neutrophils
Human 900 [5]

UDP
cAMP

Inhibition

P2Y14-

HEK293
Human 74 [8]

UDP
cAMP

Inhibition

P2Y14-C6

Glioma
Human 29 [8]

UDP
Ca2+

Mobilization
RBL-2H3 Rat 5230 ± 1280 [4]

MRS2690
[35S]GTPγS

Binding

RBL-2H3

Membranes
Rat 8.1 ± 1.6 [4]

MRS2690
Ca2+

Mobilization
RBL-2H3 Rat 538 ± 106 [4]
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Table 2: Antagonist Potency (KB/Ki Values)

Compound Assay Type Cell System Species
Potency
(pKi/pKB or
KB/Ki)

Reference

PPTN
cAMP

Inhibition

P2Y14-C6

Glioma
Human KB = 434 pM [7][14]

UDP
Inositol

Phosphate

P2Y14-COS-

7
Human pKB = 7.28 [15]

MRS4174
Radioligand

Binding
P2Y14-CHO Human Ki = 80 pM [16]

Detailed Experimental Protocols
Protocol 1: Gαi-Mediated cAMP Accumulation Assay
This protocol describes a method to measure the inhibition of adenylyl cyclase activity in

response to P2Y14R activation in a cell line stably expressing the receptor (e.g., P2Y14-C6

cells).

Objective: To quantify the agonist-induced, Gαi-mediated inhibition of forskolin-stimulated

cAMP production.

Materials:

P2Y14R-expressing cells (e.g., P2Y14-C6) and wild-type control cells.

Culture medium (e.g., DMEM/F12) with serum and supplements.

Assay Buffer: Serum-free medium containing a phosphodiesterase inhibitor (e.g., 1-methyl-3-

isobutylxanthine, IBMX).

Forskolin (adenylyl cyclase activator).

P2Y14R agonists (e.g., UDP-glucose, UDP).
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P2Y14R antagonists (e.g., PPTN).

Pertussis Toxin (PTX) for confirming Gαi/o coupling.

cAMP detection kit (e.g., HTRF, ELISA, or radioligand binding assay).

Procedure:

Cell Culture: Plate P2Y14R-expressing cells and wild-type cells in 96-well plates and grow to

near confluency. For PTX treatment, pre-incubate cells with ~100 ng/mL PTX for 16-24 hours

prior to the assay.

Pre-incubation: Aspirate the culture medium and wash the cells once with Assay Buffer.

Antagonist Treatment: For antagonist studies, add the antagonist (e.g., PPTN) diluted in

Assay Buffer to the wells and incubate for 15-30 minutes at 37°C.

Agonist Stimulation: Add a mixture of a fixed concentration of forskolin (e.g., 10-30 µM) and

varying concentrations of the P2Y14R agonist to the wells.

Incubation: Incubate the plate at 37°C for 15-30 minutes.

Cell Lysis: Terminate the reaction and lyse the cells according to the manufacturer's protocol

for the chosen cAMP detection kit.

cAMP Detection: Quantify the intracellular cAMP concentration using the selected assay kit.

Data Analysis: Plot the cAMP concentration against the log of the agonist concentration. The

data should be normalized to the response seen with forskolin alone (0% inhibition) and a

baseline control (100% inhibition). Fit the data to a sigmoidal dose-response curve to

determine the IC50 value. For antagonist studies, perform a Schild analysis to determine the

KB value.[7][14]

Protocol 2: RhoA Activation (G-LISA) Assay
This protocol outlines a method to measure the activation of RhoA in response to P2Y14R

stimulation in cells like human neutrophils.[5]
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Objective: To quantify the amount of active, GTP-bound RhoA.

Materials:

Human neutrophils or other P2Y14R-expressing cells.

P2Y14R agonist (e.g., UDP-glucose).

Ice-cold PBS.

RhoA Activation Assay Kit (e.g., G-LISA™ from Cytoskeleton, Inc., which uses a Rho-GTP-

binding protein immobilized on a 96-well plate).[17]

Lysis Buffer (provided in the kit).

Cell scraper.

Microplate reader.

Procedure:

Cell Culture and Stimulation: Culture cells to the desired density. Starve cells of serum for 2-

4 hours if necessary. Stimulate cells with the P2Y14R agonist (e.g., 10 µM UDP-glucose) for

a short time course (e.g., 0, 1, 5, 15 minutes).

Lysis: Immediately terminate the stimulation by aspirating the medium and washing once

with ice-cold PBS. Add ice-cold Lysis Buffer and scrape the cells.

Lysate Collection: Transfer the cell lysate to a microcentrifuge tube, and clarify by

centrifuging at >10,000 x g for 1 minute at 4°C.

Protein Quantification: Determine the protein concentration of each lysate supernatant.

Normalize all samples to the same protein concentration using Lysis Buffer.

G-LISA Assay:

Add the normalized lysates to the wells of the Rho-GTP-binding plate provided in the kit.
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Incubate at 4°C for 30-60 minutes with gentle agitation.

Wash the wells several times with the provided Wash Buffer.

Add the primary antibody (anti-RhoA) and incubate.

Wash the wells, then add the secondary HRP-conjugated antibody and incubate.

Wash the wells, then add the HRP detection reagent.

Data Acquisition: Immediately read the absorbance on a microplate reader.

Data Analysis: The signal is directly proportional to the amount of active RhoA in the sample.

Express the results as fold-change over the unstimulated control.
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Generalized workflow for a P2Y14R cAMP inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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